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Compound of Interest

Compound Name: Dipyridamole

Cat. No.: B1670753 Get Quote

Essential Safety and Handling Guide for
Dipyridamole
This guide provides crucial safety and logistical information for laboratory professionals

handling Dipyridamole. Adherence to these procedures is vital for ensuring a safe laboratory

environment and minimizing exposure risks.

Personal Protective Equipment (PPE) and Handling
When handling Dipyridamole, it is imperative to use appropriate personal protective

equipment to prevent skin and eye contact, as well as inhalation of the powdered form.[1]

Engineering controls such as local exhaust ventilation should be in place to minimize dust and

fume generation.[1]

Recommended Personal Protective Equipment:

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[2][3]

Hand Protection: Chemical-resistant, impervious gloves are required.[2]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[1][3] In cases of potential splashing or significant exposure, additional protective

clothing may be necessary.
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Respiratory Protection: For operations that may generate dust, a NIOSH-approved dust

respirator should be used.[1] In situations with anticipated incidental or accidental exposure,

a positive air-purifying respirator (PAPR) or air-supplied respirators should be considered.[1]

General Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid generating dust.[1] Use procedures like dampening the powder with water before

sweeping if necessary.[1]

Ground all equipment containing the material to prevent static discharge.[4]

Do not eat, drink, or smoke in areas where Dipyridamole is handled.[1]

Wash hands thoroughly with soap and water after handling.[1]

Store Dipyridamole in a tightly closed, light-resistant container in a cool, well-ventilated

area, away from heat and sources of ignition.[4]

Avoid contact with oxidizing agents.[1]

Quantitative Safety Data
The following table summarizes key quantitative toxicity data for Dipyridamole.
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Toxicity Data Species Dose

Oral LD50 (Lethal Dose, 50%) Rat 8400 mg/kg

Oral LD50 (Lethal Dose, 50%) Mouse 2150 mg/kg

Intraperitoneal LD50 (Lethal

Dose, 50%)
Mouse 150 mg/kg

Intraperitoneal LD50 (Lethal

Dose, 50%)
Rat 1260 mg/kg

Subcutaneous LD50 (Lethal

Dose, 50%)
Rat 1650 mg/kg

Subcutaneous LD50 (Lethal

Dose, 50%)
Mouse 2700 mg/kg

Intravenous LD50 (Lethal

Dose, 50%)
Rat 195 mg/kg

Intravenous LD50 (Lethal

Dose, 50%)
Mouse 150 mg/kg

Oral TDLO (Lowest Published

Toxic Dose)
Mouse 300 mg/kg

Oral TDLO (Lowest Published

Toxic Dose)
Woman 35 mg/kg

Oral LDLo (Lowest Published

Lethal Dose)
Man 1.429 mg/kg

Source: Cayman Chemical Safety Data Sheet, Santa Cruz Biotechnology Material Safety Data

Sheet[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

Dipyridamole.

Spill Response:
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Minor Spills:

Avoid breathing dust and contact with skin and eyes.[1]

Wear appropriate PPE (gloves, safety glasses, respirator).[1]

Use dry clean-up procedures; avoid generating dust.[1]

Vacuum or sweep up the material. A vacuum cleaner with a HEPA filter is recommended.

[1]

Place the collected material in a sealed container for disposal.[1]

Major Spills:

Evacuate the area and alert emergency responders.[1]

Prevent the spillage from entering drains or water courses.[1]

Control personal contact by wearing appropriate protective clothing.[1]

Follow the clean-up procedures for minor spills.[1]

Wash the spill area with large amounts of water and prevent runoff into drains.[1]

Personal Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention if irritation persists.[3][4]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water.[4] Seek medical attention if irritation develops.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink water (two

glasses at most). Seek immediate medical advice and show the container or label.[4][5] In
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case of overdose, contact a poison control center immediately.[6]

Disposal Plan
Proper disposal of Dipyridamole and its containers is essential to prevent environmental

contamination.

Unused Material: If possible, recycle unused material.[1] If recycling is not an option, consult

with your institution's waste management authority for proper disposal procedures.[1]

Waste Material: Dispose of waste Dipyridamole by burial in a licensed landfill or by

incineration in a licensed facility, potentially after mixing with a suitable combustible material.

[1]

Contaminated Containers: Decontaminate empty containers thoroughly. Observe all label

safeguards until the containers are cleaned or destroyed.[1]

Wash Water: Do not allow wash water from cleaning equipment to enter drains.[1] Collect all

wash water for appropriate treatment before disposal.[1]

Experimental Workflow for Safe Handling of
Dipyridamole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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